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Compound of Interest

Compound Name: Rebaudioside E

Cat. No.: B1447645 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of

Rebaudioside E, a steviol glycoside utilized in various research and development applications.

The following procedural guidance is designed to ensure the safety of laboratory personnel and

to outline proper operational and disposal plans.

Essential Safety Information
While Rebaudioside E is generally considered to have low toxicity, proper handling is essential

to minimize any potential risks. The primary physical hazard associated with Rebaudioside E
in a laboratory setting is the potential for dust formation, which may create a combustible dust

hazard.[1][2] Adherence to the following personal protective equipment (PPE) and handling

protocols is mandatory.

Personal Protective Equipment (PPE)
Based on safety data for closely related steviol glycosides like Rebaudioside A and M, the

following PPE is recommended when handling Rebaudioside E powder:
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Protection Type Specific Recommendations Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against airborne dust

particles that may cause eye

irritation.[1][3]

Hand Protection Nitrile or latex gloves. Prevents direct skin contact.

Body Protection Laboratory coat.
Protects clothing and skin from

contamination.[1]

Respiratory Protection
NIOSH-approved respirator for

dusts (e.g., N95)

Required when handling large

quantities or when adequate

ventilation is not available to

prevent inhalation of dust.[1]

Operational Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of

Rebaudioside E and ensuring a safe laboratory environment.

Handling Procedures:

Ventilation: Handle Rebaudioside E in a well-ventilated area, such as a chemical fume

hood, especially when weighing or transferring the powder, to minimize dust generation.[2]

Avoid Dust Formation: Take care to avoid creating dust clouds.[2] Use appropriate tools for

transferring the solid material.

Ignition Sources: Keep away from heat, sparks, and open flames.[1][2]

Grounding: Ensure all equipment is properly grounded to prevent the buildup of static

electricity, which can ignite combustible dust.[1]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2][4]

Protect from light.[4][5]
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Recommended storage temperature is between 2-8°C.[4]

Spill and Disposal Plan
In the event of a spill, follow these procedures to safely clean and dispose of the material.

Spill Response:

Evacuate: If a large amount is spilled, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, use appropriate tools to carefully sweep or scoop up the

spilled solid into a suitable waste disposal container, avoiding dust generation.[1] For a large

spill, follow the same procedure.[1]

Cleaning: After the bulk of the material has been removed, clean the area with a wet cloth to

remove any remaining dust.

PPE: Wear the appropriate PPE as outlined above during the entire cleanup process.

Disposal:

Dispose of waste material in accordance with all applicable local, regional, and national

regulations.[2][3]

While generally not considered hazardous waste, do not allow the product to enter drains or

waterways.[3]

Empty containers may retain product residue and should be disposed of in the same manner

as the product itself.[3]

Physical and Chemical Properties
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Property Value

Appearance White to off-white powder.[1][6]

Molecular Formula C44H70O23[4]

Molecular Weight 967.01 g/mol [4][6]

Solubility Soluble in DMSO.[4]

Toxicological and Exposure Data
No specific occupational exposure limits have been established for Rebaudioside E. In the

absence of specific data, the limits for "Particulates Not Otherwise Regulated" (PNOR) or

"Particulates Not Otherwise Classified" (PNOC) should be applied as a conservative measure.

Exposure Limit Value Organization

PEL (Total Dust) 15 mg/m³ OSHA[2]

PEL (Respirable Fraction) 5 mg/m³ OSHA[2]

TLV (Inhalable Fraction) 10 mg/m³ ACGIH[2]

TLV (Respirable Fraction) 3 mg/m³ ACGIH[2]

Acute Toxicity: Steviol glycosides, as a class, are considered to have low acute toxicity.[7]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]

Skin Contact: Wash off with soap and plenty of water.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: If a large amount is swallowed, seek medical attention.[1]
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Figure 1: Rebaudioside E Spill Response Workflow
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Caption: Workflow for responding to a Rebaudioside E spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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